Cas no 59718-21-7 (Acetic acid, [(3-furanylmethyl)thio]-)

• Product Name: Acetic acid, [(3-furanylmethyl)thio]-
• CAS No: 59718-21-7
• MF: C₇H₈O₃S
• MW: 172.201621055603
• CID: 1616832
• Update Time: 2024-08-29

Acetic acid, [(3-furanylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(3-furanylmethyl)thio]-
• Acetic acid, 2-[(3-furanylmethyl)thio]-

• Inchi： 1S/C7H8O3S/c8-7(9)5-11-4-6-1-2-10-3-6/h1-3H,4-5H2,(H,8,9)
• InChI Key： ILGYBAXWYXPCEN-UHFFFAOYSA-N
• SMILES： C(O)(=O)CSCC1C=COC=1

Computed Properties

• Exact Mass: 172.01944

Experimental Properties

• Density: 1.323±0.06 g/cm3(Predicted)
• Melting Point: 43-44 °C(Solv: hexane (110-54-3))
• Boiling Point: 297.3±25.0 °C(Predicted)
• PSA: 50.44
• pka: 3.77±0.10(Predicted)